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Compound of Interest

Compound Name:
6-Amino-1,3,3-trimethyl-2-

oxoindoline

Cat. No.: B598475 Get Quote

An In-depth Technical Guide to 6-Amino-1,3,3-
trimethyl-2-oxoindoline
For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Amino-1,3,3-trimethyl-2-oxoindoline is a substituted oxindole derivative with potential

applications in chemical synthesis and drug discovery. This technical guide provides a

summary of its known physical and chemical properties. However, a comprehensive analysis is

currently limited by the scarcity of publicly available experimental data. This document outlines

the available information and highlights areas requiring further investigation to fully characterize

this compound.

Chemical Identity and Physical Properties
6-Amino-1,3,3-trimethyl-2-oxoindoline, also known as 6-amino-1,3,3-trimethylindolin-2-one,

is a solid compound at room temperature.[1] Its fundamental properties are summarized in the

table below.
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Property Value Source

CAS Number 120791-60-8 [1][2]

Molecular Formula C₁₁H₁₄N₂O [1]

Molecular Weight 190.24 g/mol [1]

Physical Form Solid [1]

Purity Typically ≥97% [1]

Synonyms

6-amino-1,3,3-trimethylindolin-

2-one, 6-Amino-1,3,3-trimethyl-

1,3-dihydro-2H-indol-2-one, 6-

Amino-1,3-dihydro-1,3,3-

trimethyl-2H-indol-2-one, 6-

amino-1,3,3-trimethyl-2-

indolone, 6-amino-1,3,3-

trimethylindol-2-one, 6-azanyl-

1,3,3-trimethyl-indol-2-one

[1]

Note: Quantitative data for melting point, boiling point, and solubility in various solvents are not

readily available in the public domain.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry)

for 6-Amino-1,3,3-trimethyl-2-oxoindoline are not currently available in published literature or

spectral databases. The structural elucidation of this compound would rely on standard

spectroscopic techniques.

Experimental Protocols
Synthesis
Specific, validated experimental protocols for the synthesis of 6-Amino-1,3,3-trimethyl-2-
oxoindoline are not detailed in accessible scientific literature. General synthetic strategies for

related substituted oxindoles may be adaptable for the preparation of this compound. Such

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cymitquimica.com/products/IN-DA008U09/6-amino-133-trimethyl-2-oxoindoline/
http://www.chemical-suppliers.eu/enp/amino-trimethyl-indolin-one-PX2605449
https://cymitquimica.com/products/IN-DA008U09/6-amino-133-trimethyl-2-oxoindoline/
https://cymitquimica.com/products/IN-DA008U09/6-amino-133-trimethyl-2-oxoindoline/
https://cymitquimica.com/products/IN-DA008U09/6-amino-133-trimethyl-2-oxoindoline/
https://cymitquimica.com/products/IN-DA008U09/6-amino-133-trimethyl-2-oxoindoline/
https://cymitquimica.com/products/IN-DA008U09/6-amino-133-trimethyl-2-oxoindoline/
https://www.benchchem.com/product/b598475?utm_src=pdf-body
https://www.benchchem.com/product/b598475?utm_src=pdf-body
https://www.benchchem.com/product/b598475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


routes could potentially involve the cyclization of an appropriately substituted N-acylaniline

precursor or the modification of a pre-existing oxindole scaffold.

Purification
Standard laboratory purification techniques for solid organic compounds would be applicable

for the purification of 6-Amino-1,3,3-trimethyl-2-oxoindoline. These methods may include:

Recrystallization: Dissolving the crude solid in a suitable hot solvent and allowing it to cool

slowly to form crystals, leaving impurities in the mother liquor.

Column Chromatography: Separating the compound from impurities based on differential

adsorption on a stationary phase (e.g., silica gel) using an appropriate eluent system.

The choice of solvent and chromatographic conditions would need to be determined

empirically.

Biological Activity and Signaling Pathways
There is currently no publicly available information regarding the biological activity of 6-Amino-
1,3,3-trimethyl-2-oxoindoline or its involvement in any signaling pathways. The oxindole core

is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of

biological activities. Therefore, this compound could be a candidate for biological screening in

various assays.

Logical Workflow for Characterization
The following diagram outlines a logical workflow for the complete physical and chemical

characterization of 6-Amino-1,3,3-trimethyl-2-oxoindoline.
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Caption: Workflow for the characterization of the compound.

Conclusion and Future Directions
While the basic chemical identity of 6-Amino-1,3,3-trimethyl-2-oxoindoline is established, a

significant gap exists in the scientific literature regarding its detailed physical, chemical, and

biological properties. To realize the full potential of this compound, further research is required

to:

Develop and publish a reliable synthetic protocol.

Perform comprehensive spectroscopic analysis to create a reference dataset.

Determine key physical properties such as melting point, boiling point, and solubility.

Investigate its biological activity through a variety of screening assays.

The generation of this data will be invaluable for researchers and drug development

professionals interested in utilizing this and related oxindole scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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